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Compound Name: Bis(2-ethylhexyl) fumarate

Cat. No.: B093291

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di(2-ethylhexyl) fumarate (DEHF), also known as dioctyl fumarate, is an organic compound
with the chemical formula C20H360a. It is the diester of fumaric acid and 2-ethylhexanol.
Primarily utilized as a plasticizer in the manufacturing of polymers, its physical properties are
crucial for determining its suitability and performance in various industrial applications. This
technical guide provides a comprehensive overview of the core physical properties of Di(2-
ethylhexyl) fumarate, detailed experimental protocols for their determination, and logical
workflows for its synthesis and analysis.

Core Physical Properties

The quantitative physical properties of Di(2-ethylhexyl) fumarate are summarized in the table
below. These values represent a consolidation of data from various sources and may vary
depending on the purity of the substance and the specific experimental conditions.
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Property Value Units Conditions
General
CAS Number 141-02-6 - -
Molecular Formula C20H3604 - -
Molecular Weight 340.50 g/mol -
Colorless to pale _
Appearance o - Ambient
yellow liquid
Thermal Properties
. ) @ 760 mmHg
Boiling Point ~409.8[1] °C ]
(estimated)
@ atmospheric
211 - 220[2] °C
pressure
185[2][3][4] °C @ 5 mmHg
160[5] °C @ 0.5 Torr
Melting Point -58[2][6] °C -
Flash Point 190[1][4]16] °C Closed Cup
Optical & Other
Properties
Density 0.94[4][6][7] g/cm3 @ 20°C
0.9398[5] g/lcm? @ 20°C

Refractive Index

1.458 - 1.46[2][4][6]

- @ 20°C (n20/D)

Water Solubility

Insoluble[3][4]

0.001167[1] mg/L @ 25°C (estimated)

Vapor Pressure 5.9E-05[8] mmHg -

0[2][6] Pa @ 20°C

logP (o/w) 7.691[1] - (estimated)
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Experimental Protocols

The determination of the physical properties listed above is conducted using standardized
experimental methodologies. Below are detailed protocols based on internationally recognized
standards, such as those from ASTM International and the Organisation for Economic Co-
operation and Development (OECD).

Boiling Point Determination (ASTM D1120)

This method covers the determination of the equilibrium boiling point of liquid chemicals.

Apparatus:

A 100-mL round-bottom, short-neck, heat-resistant glass flask.

A water-cooled, reflux, glass-tube type condenser.

Boiling stones (silicon carbide grains).

A calibrated partial immersion thermometer.

An electric heating mantle.
Procedure:
e Place a 60-mL sample of Di(2-ethylhexyl) fumarate and a few boiling stones into the flask.

o Position the thermometer so that the bottom of the bulb is about 6.5 mm from the bottom of
the flask.

o Connect the flask to the condenser.
o Apply heat with the heating mantle to bring the sample to a boil.

o Adjust the heating rate so that the reflux ring of condensed vapor is at the bottom of the
condenser.

» Allow the sample to boil under equilibrium conditions for at least 10 minutes.
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» Record the temperature to the nearest 0.5°C. This is the observed boiling point.

o Correct the observed boiling point for any deviation in barometric pressure from the standard
760 mmHg.

Melting Point Determination

For a substance like Di(2-ethylhexyl) fumarate, which has a very low melting point (solidification
point), a cryostat is typically used.

Apparatus:

A small test tube or sample vial.

A calibrated low-temperature thermometer or thermocouple.

A cryostat or a cooling bath (e.g., dry ice/acetone).

A stirring mechanism.

Procedure:

Place a small sample of the liquid in the test tube.
 Insert the thermometer into the sample, ensuring the bulb is fully immersed.

e Place the test tube in the cooling bath and begin to cool the sample slowly while stirring
continuously.

e Record the temperature at regular intervals.

e The melting point is the temperature at which the first crystals appear and remain upon slight
warming, or the temperature at which the last crystals disappear upon slow heating after
freezing. A plateau in the cooling curve can also indicate the freezing point.

Density Determination (ASTM D4052)

This test method covers the determination of the density and relative density of liquids by a
digital density meter.[3]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://dspace.mit.edu/bitstream/handle/1721.1/92771/Heider_Multistep_Synthesis_OPRD.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Apparatus:

o Adigital density meter capable of meeting the required precision.

o Athermostatically controlled bath to maintain the sample at the test temperature (20 +
0.05°C).

o Syringes for sample injection.

Procedure:

o Calibrate the digital density meter with dry air and freshly boiled distilled water at 20°C.

Ensure the sample is homogenous and free of air bubbles.

Inject the Di(2-ethylhexyl) fumarate sample into the oscillating U-tube of the density meter.

Allow the reading to stabilize, which indicates thermal equilibrium has been reached.

Record the density reading from the instrument.

Clean and dry the sample tube thoroughly between measurements.

Flash Point Determination (ASTM D56)

This method is for determining the flash point of liquids with a Tag Closed Cup Tester.[4]
Apparatus:

o Tag Closed Cup Tester (manual or automated).

» Calibrated thermometer.

Procedure:

o Set up the Tag Closed Cup Tester according to the manufacturer's instructions.

« Fill the test cup with the Di(2-ethylhexyl) fumarate sample to the filling mark.
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e Place the lid on the cup and insert the thermometer.
 Light the test flame and adjust it to the size of the bead on the cover.
o Apply heat at a slow, constant rate.

o As the temperature approaches the expected flash point, apply the test flame at specified
temperature intervals by operating the shutter mechanism.

o The flash point is the lowest temperature at which the application of the test flame causes
the vapor above the liquid to ignite with a distinct flash inside the cup.[9]

o Record the flash point corrected for barometric pressure.

Refractive Index Determination (ASTM D1218)

This test method details the measurement of the refractive index of transparent hydrocarbon
liquids.[6]

Apparatus:

» A high-precision refractometer (e.g., an Abbe refractometer).

e A constant temperature bath to maintain the prisms at 20 + 0.05°C.
o Alight source, typically a sodium lamp (D-line).

Procedure:

o Calibrate the refractometer using a standard of known refractive index.

Ensure the prisms of the refractometer are clean and dry.

Apply a few drops of the Di(2-ethylhexyl) fumarate sample to the surface of the lower prism.

Close the prisms and allow the sample to come to the temperature of the instrument.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the intersection of the crosshairs.
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¢ Read the refractive index from the instrument's scale.

Water Solubility Determination (OECD 105)

This guideline describes two methods for determining water solubility: the flask method and the
column elution method. Given the very low solubility of Di(2-ethylhexyl) fumarate, the flask
method followed by a sensitive analytical technique is appropriate.

Apparatus:

A flask with a stirrer.

A constant temperature bath or room (25 + 0.5°C).

Centrifuge or filtration apparatus.

An analytical instrument for determining the concentration of the dissolved substance (e.g.,
Gas Chromatograph with a Flame lonization Detector - GC-FID).

Procedure:

An excess amount of Di(2-ethylhexyl) fumarate is added to a known volume of distilled water
in the flask.

e The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium
(e.g., 24-48 hours).

 After equilibration, the mixture is centrifuged or filtered to separate the undissolved ester.

e The concentration of Di(2-ethylhexyl) fumarate in the clear agueous phase is determined
using a calibrated analytical method (e.g., GC-FID).

e The water solubility is reported as the mass of the substance per volume of water (e.g., in
mg/L).

Mandatory Visualizations
Synthesis Workflow
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Di(2-ethylhexyl) fumarate is typically synthesized via a Fischer-Speier esterification reaction.
This process involves the acid-catalyzed reaction of fumaric acid with an excess of 2-
ethylhexanol. Water, a byproduct of the reaction, is removed to drive the equilibrium towards

the formation of the diester.

Click to download full resolution via product page

Caption: Fischer esterification process for the synthesis of Di(2-ethylhexyl) fumarate.

Analytical Workflow

The purity and concentration of Di(2-ethylhexyl) fumarate are commonly determined using gas
chromatography with a flame ionization detector (GC-FID). This technique separates the

compound from any impurities, which are then detected and quantified.
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Analytical Workflow: GC-FID Purity Analysis

Sample Preparation

Dilution in appropriate solvent
(e.g., Hexane)
Addition of Internal Standard

GC Injection

Vaporization of sample
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Chromatographic Separation

Separation based on boiling point and polarity
(e.g., on a capillary column)
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lonization produces a current
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Caption: Gas chromatography workflow for the purity analysis of Di(2-ethylhexyl) fumarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

